Cas no 1310383-56-2 (3-Fluoro-2-methylpyridin-4-yl Boronic Acid)

• Product Name: 3-Fluoro-2-methylpyridin-4-yl Boronic Acid
• CAS No: 1310383-56-2
• MF: C₆H₇BFNO₂
• MW: 154.934684991837
• MDL: MFCD07374974
• CID: 1038064
• PubChem ID: 49760397
• Update Time: 2025-06-08

3-Fluoro-2-methylpyridin-4-yl Boronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-2-methylpyridin-4-yl)boronic acid
• 3-Fluoro-2-methylpyridin-4-yl Boronic Acid
• 3-Fluoro-2-methylpyridine-4-boronic acid
• (3-FLUORO-2-METHYLPYRIDIN-4-YL)BORONICACID
• Boronic acid, B-(3-fluoro-2-methyl-4-pyridinyl)-
• DB-336007
• AKOS006287288
• DB-333375
• SY255547
• MFCD07374974
• DTXSID10678193
• EN300-207668
• AB40850
• 1310383-56-2
• A888621
• FD10185
• CS-0329050

• MDL： MFCD07374974
• Inchi： 1S/C6H7BFNO2/c1-4-6(8)5(7(10)11)2-3-9-4/h2-3,10-11H,1H3
• InChI Key： WSDDELAHKCYGSE-UHFFFAOYSA-N
• SMILES： FC1C(C)=NC=CC=1B(O)O

Computed Properties

• Exact Mass: 155.05500
• Monoisotopic Mass: 155.0553868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35000
• LogP: -0.79110

Additional information on 3-Fluoro-2-methylpyridin-4-yl Boronic Acid

Recent Advances in the Application of 3-Fluoro-2-methylpyridin-4-yl Boronic Acid (CAS: 1310383-56-2) in Chemical Biology and Pharmaceutical Research

3-Fluoro-2-methylpyridin-4-yl Boronic Acid (CAS: 1310383-56-2) has emerged as a critical building block in the synthesis of novel pharmaceutical compounds and chemical probes. This boronic acid derivative is particularly valued for its unique reactivity profile, which enables efficient Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern medicinal chemistry. Recent studies have highlighted its utility in the development of targeted therapies, especially in oncology and infectious diseases, where precise molecular interactions are paramount.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of potent kinase inhibitors. Researchers utilized 3-Fluoro-2-methylpyridin-4-yl Boronic Acid as a key intermediate to introduce fluorine and methyl groups at strategic positions, enhancing the inhibitors' binding affinity and metabolic stability. The study reported a 40% improvement in inhibitory activity against specific cancer cell lines compared to non-fluorinated analogs, underscoring the importance of this boronic acid derivative in drug design.

In addition to its pharmaceutical applications, recent research has explored its use in chemical biology. A 2024 paper in ACS Chemical Biology detailed its incorporation into activity-based probes for profiling serine hydrolases. The fluorine atom's electronegativity and the boronic acid's ability to form reversible covalent bonds with active-site residues enabled selective labeling of target enzymes, providing new insights into enzyme function and inhibitor development.

The compound's stability under physiological conditions has also been a focus of recent investigations. A 2023 European Journal of Medicinal Chemistry study evaluated its pharmacokinetic properties, revealing favorable oral bioavailability in rodent models when incorporated into prodrug formulations. This finding opens new avenues for oral drug development, particularly for compounds requiring targeted delivery to specific tissues.

Ongoing clinical trials are exploring derivatives of 3-Fluoro-2-methylpyridin-4-yl Boronic Acid as potential treatments for resistant bacterial infections. Early-phase results presented at the 2024 American Chemical Society meeting showed promising activity against multidrug-resistant Gram-positive pathogens, with minimal cytotoxicity to human cells. Researchers attribute this selectivity to the compound's ability to interfere with bacterial cell wall biosynthesis while avoiding mammalian targets.

Looking ahead, the versatility of 3-Fluoro-2-methylpyridin-4-yl Boronic Acid continues to inspire innovation across multiple therapeutic areas. Its unique combination of chemical properties makes it particularly valuable for addressing current challenges in drug discovery, including the need for more selective and metabolically stable compounds. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this boronic acid derivative is poised to play an increasingly important role in the development of next-generation therapeutics.